3,4-dimethylphenyl 4-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds structurally related to 3,4-dimethylphenyl 4-nitrobenzoate involves various chemical reactions, including the use of potassium or sodium carbonate in DMF medium at room temperature. For example, derivatives such as 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate have been synthesized through related methods, highlighting the synthesis process's versatility and adaptability to different substituents (Chidan Kumar et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds has been detailed through various analytical techniques, including IR and single-crystal X-ray diffraction studies. These studies provide insights into the vibrational wavenumbers, geometrical parameters, and molecular stability arising from hyper-conjugative interactions and charge delocalization, which are crucial for understanding the structural aspects of 3,4-dimethylphenyl 4-nitrobenzoate analogs (Chidan Kumar et al., 2014).
Chemical Reactions and Properties
Chemical reactions involving nitration and the formation of adducts play a significant role in the synthesis and modification of compounds related to 3,4-dimethylphenyl 4-nitrobenzoate. Studies have shown that nitration processes can yield a mixture of products, which upon further reaction conditions can undergo rearomatization to form specific derivatives (Fischer et al., 1975).
Physical Properties Analysis
The physical properties of 3,4-dimethylphenyl 4-nitrobenzoate and its derivatives, such as crystal structure and vibrational wavenumbers, can be deduced from studies on similar compounds. These properties are influenced by the molecular structure and the specific interactions within the compound, contributing to its stability and reactivity.
Chemical Properties Analysis
The chemical properties, including reactivity towards various reagents, stability under different conditions, and the potential for forming various derivatives, highlight the compound's versatility. The synthesis and structural analysis of analogs provide insights into the electron distribution, charge transfer, and hyperpolarizability, which are indicative of the compound's chemical behavior and interactions (Chidan Kumar et al., 2014).
properties
IUPAC Name |
(3,4-dimethylphenyl) 4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-10-3-8-14(9-11(10)2)20-15(17)12-4-6-13(7-5-12)16(18)19/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSNUEJZCZSOLCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.